![molecular formula C3H8OS2 B125519 Dimercaprol CAS No. 59-52-9](/img/structure/B125519.png)
Dimercaprol
Overview
Description
Dimercaprol, also known as British anti-Lewisite, is a chelating agent developed during World War II by British biochemists at Oxford University. It was initially created as an antidote for the arsenic-based poison gas Lewisite. This compound has since been used clinically to treat poisoning by heavy metals such as arsenic, mercury, gold, and lead . It is a colorless, oily liquid with a pungent odor and is typically administered via intramuscular injection .
Scientific Research Applications
Dimercaprol has a wide range of applications in scientific research:
Medicine: It is used as an antidote for poisoning by arsenic, mercury, gold, and lead. .
Chemistry: It is used in chelation therapy to remove heavy metals from the body.
Industry: This compound is used in various industrial applications where heavy metal exposure is a risk.
Mechanism of Action
Target of Action
Dimercaprol, also known as British Anti-Lewisite (BAL), primarily targets heavy metals such as arsenic, gold, mercury, and lead . These metals are known to inhibit the activity of sulfhydryl-containing enzymes in the body . This compound forms complexes with these heavy metals, preventing or reversing their binding to these enzymes .
Mode of Action
The mode of action of this compound involves the formation of complexes with heavy metals. The sulfhydryl groups of this compound compete with the thiol groups on metabolic enzymes for binding with the metal ions . This competition prevents or reverses the metallic binding of sulfhydryl-containing enzymes . The formed complex is then excreted in the urine .
Biochemical Pathways
The biochemical pathways affected by this compound involve the detoxification of heavy metals. By forming complexes with heavy metals, this compound prevents these metals from inhibiting sulfhydryl-containing enzymes . This action helps to maintain the normal function of these enzymes and their associated biochemical pathways .
Pharmacokinetics
This method of administration can be extremely painful and allergenic . The complex formed by this compound and the heavy metals is excreted in the urine .
Result of Action
The primary result of this compound’s action is the detoxification of heavy metals in the body. By forming complexes with heavy metals, this compound prevents these metals from inhibiting sulfhydryl-containing enzymes . This action helps to maintain the normal function of these enzymes, thereby reducing the toxic effects of heavy metal poisoning .
Action Environment
The efficacy and stability of this compound can be influenced by various environmental factors. For instance, the presence of heavy metals in the body can affect the effectiveness of this compound. Additionally, the method of administration (intramuscular injection) and the physical properties of this compound (such as its oily nature) can also influence its action .
Safety and Hazards
Dimercaprol has toxic potential, and its use may be followed by a variety of adverse effects . It is not recommended for people with peanut allergies as it is typically formulated as a suspension in peanut oil . It is unclear if use in pregnancy is safe for the baby . Use of this compound has been considered in only the most severe cases of polonium poisoning due to its potential toxicity . This compound is contraindicated in most instances of hepatic insufficiency . This compound should be discontinued or used with extreme caution if acute renal insufficiency develops during therapy .
Future Directions
In late February 2023, Akorn Pharma, the sole manufacturer of Dimercaprol, filed for bankruptcy and closed all facilities . As such, no additional this compound will be produced at this time . For patients presenting with lead poisoning, we recommend the following: Consultation with the regional poison center or institutional toxicologists should be done as soon as lead toxicity is suspected . For patients who require chelation therapy but are not encephalopathic, monotherapy with succimer or intravenous disodium calcium EDTA are possible treatments .
Biochemical Analysis
Biochemical Properties
Dimercaprol is involved in biochemical interactions with the thiol groups of enzymes . This process can be mitigated by a large excess of sulfhydryl reagents . The action of arsenoxide drugs involves a biochemical interaction with the thiol groups of enzymes .
Cellular Effects
This compound has been shown in animal experiments to increase brain deposition of arsenite, organic mercury compounds and increase the toxicity of cadmium and lead . It also has toxic potential, and its use may be followed by a variety of adverse effects .
Molecular Mechanism
The mechanism of action of this compound involves forming 1:1 or 2:1 complexes with several metals in vitro .
Dosage Effects in Animal Models
The effects of this compound vary with different dosages in animal models
Preparation Methods
Dimercaprol can be synthesized through several methods:
Bromination of Allyl Alcohol: This method involves the bromination of allyl alcohol to form glycerol di-bromine-hydrine, which is then reacted with sodium hydrosulfide under pressure.
Hydrogenation of Hydroxide Propylene Trisulfide: Another method involves hydrogenating hydroxide propylene trisulfide.
Chemical Reactions Analysis
Dimercaprol undergoes various chemical reactions, primarily involving its sulfhydryl groups:
Comparison with Similar Compounds
Dimercaprol is unique among chelating agents due to its specific development as an antidote for Lewisite. it shares similarities with other chelating agents:
Succimer (DMSA): Less toxic than this compound and used for similar purposes.
Dimercaptopropanesulphonate (DMPS): Another thiol compound used to bind arsenic and other heavy metals.
Deferoxamine (DFOA): Binds magnesium, iron, and chromium.
This compound’s uniqueness lies in its historical development and its specific use as an antidote for Lewisite, as well as its effectiveness against a broad range of heavy metals .
Properties
IUPAC Name |
2,3-bis(sulfanyl)propan-1-ol | |
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Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C3H8OS2/c4-1-3(6)2-5/h3-6H,1-2H2 | |
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InChI Key |
WQABCVAJNWAXTE-UHFFFAOYSA-N | |
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Canonical SMILES |
C(C(CS)S)O | |
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URL | https://pubchem.ncbi.nlm.nih.gov | |
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Molecular Formula |
C3H8OS2 | |
Record name | 2,3-DIMERCAPTO-1-PROPANOL | |
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DSSTOX Substance ID |
DTXSID5040461 | |
Record name | Dimercaprol | |
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Molecular Weight |
124.23 g/mol | |
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Physical Description |
2,3-dimercapto-1-propanol is a clear colorless viscous liquid with a pungent offensive odor of mercaptans. Used as a medicine and an antidote to the chemical warfare agent LEWISITE., Clear to slightly yellow liquid with a pungent odor; [HSDB] Viscous oily liquid; [Merck Index] Strong, offensive odor; [MSDSonline], Solid | |
Record name | 2,3-DIMERCAPTO-1-PROPANOL | |
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Record name | Dimercaprol | |
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Boiling Point |
248 °F at 15 mmHg (NTP, 1992), BP: 68-69 °C at 0.0001 mm Hg; 83 °C at 0.8 mm Hg, BP: 120 °C at 15 mm Hg | |
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Record name | Dimercaprol | |
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Flash Point |
greater than 235 °F (NTP, 1992), Flash Point > 235 °F | |
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Solubility |
10 to 50 mg/mL at 68 °F (NTP, 1992), Soluble in ether, ethanol; slightly soluble in chloroform, Soluble in vegetable oils, Solubility in water: 8.7 g/100 mL | |
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Record name | Dimercaprol | |
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Density |
1.2463 at 68 °F (NTP, 1992) - Denser than water; will sink, 1.2385 at 25 °C/4 °C | |
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Vapor Density |
4.3 (NTP, 1992) - Heavier than air; will sink (Relative to Air), 4.3 (Air = 1) | |
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Record name | Dimercaprol | |
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Vapor Pressure |
4.92 mmHg at 77 °F (NTP, 1992), 4.92 [mmHg], VP: 1.9 mm Hg at 80 °C; 40 mm Hg at 140 °C. | |
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Record name | Dimercaprol | |
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Mechanism of Action |
The sulfhydryl groups of dimercaprol form complexes with certain heavy metals thus preventing or reversing the metallic binding of sulfhydryl-containing enzymes. The complex is excreted in the urine., Dimercaprol is much more effective when given as soon as possible after exposure to the metal because it is more effective in preventing inhibition of sulfhydryl enzymes than in reactivating them. Dimercaprol antagonizes the biological actions of metals that form mercaptides with essential cellular sulfhydryl groups, principally arsenic, gold, and mercury. It also is used in combination with CaNa2EDTA to treat lead poisoning, especially when evidence of lead encephalopathy exists. Intoxication by selenites, which also oxidize sulfhydryl enzymes, is not influenced by dimercaprol, The pharmacological actions of dimercaprol result from formation of chelation complexes between its sulfhydryl groups and metals. The molecular properties of the dimercaprol-metal chelate have considerable practical significance. With metals such as mercury, gold, and arsenic, the strategy is to attain a stable complex to promote elimination of the met al. Dissociation of the complex and oxidation of dimercaprol can occur in vivo. Furthermore, the sulfur-metal bond may be labile in the acidic tubular urine, which may increase delivery of metal to renal tissue and increase toxicity. The dosage regimen therefore is designed to maintain a concentration of dimercaprol in plasma adequate to favor the continuous formation of the more stable 2:1 (BAL-metal) complex and its rapid excretion. However, because of pronounced and dose-related side effects, excessive plasma concentrations must be avoided. The concentration in plasma therefore must be maintained by repeated fractional dosage until the offending metal can be excreted., Ca2+ is involved in the regulation of a variety of physiological processes, but a persistent increase in free cytosolic Ca2+ concentrations may contribute to cell injury. Dimercaprol (BAL) is a compound used in the treatment of mercury intoxication, but presents low therapeutic efficacy. The molecular mechanism responsible for the BAL toxicity is poorly known. In the present study, the effect of BAL and inorganic and organic mercury on Ca2+ transport by Ca2+-ATPases located in the sarco/endoplasmic reticulum of fast-skeletal muscle and brain was examined. Ca2+ uptake by brain and fast-skeletal muscle microsomes was inhibited in a dose-dependent manner by Hg2+. The calculated IC50 for Ca2+ uptake inhibition by HgCl2 was 1.05+/-0.09 microM (n = 8) for brain and 0.72+/-0.06 microM (n = 9) for muscle. The difference was significant at p < 0.01 (data expressed as mean +/- SD). At a low concentration (1 microM), 2,3-dimer-captopropanol had no effect on Ca2+ uptake by brain or muscle vesicles and did not abolish the inhibition caused by Hg2+. A high concentration of BAL (1 mM) nearly abolished the inhibition caused by 1.75 microM HgCl2 or 6 microM CH3HgCl in skeletal muscle. Surprisingly, at intermediate concentrations (40-100 microM) BAL partially inhibited Ca2+ transport in brain but had no effect on muscle. Furthermore, ATP hydrolysis by brain or muscle microsomes was not inhibited by BAL. These results suggest that in brain microsomes BAL affects in a different way Ca2+ transport and ATP hydrolysis. The increase in BAL concentration observed after toxic administration of this compound to experimental animals may contribute to deregulate Ca2+ homoeostasis and, consequently, to the neurotoxicity of BAL. | |
Record name | Dimercaprol | |
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Color/Form |
Viscous oily liquid, Colorless | |
CAS No. |
59-52-9 | |
Record name | 2,3-DIMERCAPTO-1-PROPANOL | |
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Record name | Dimercaprol | |
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URL | https://echa.europa.eu/substance-information/-/substanceinfo/100.000.394 | |
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Explanation | Use of the information, documents and data from the ECHA website is subject to the terms and conditions of this Legal Notice, and subject to other binding limitations provided for under applicable law, the information, documents and data made available on the ECHA website may be reproduced, distributed and/or used, totally or in part, for non-commercial purposes provided that ECHA is acknowledged as the source: "Source: European Chemicals Agency, http://echa.europa.eu/". Such acknowledgement must be included in each copy of the material. ECHA permits and encourages organisations and individuals to create links to the ECHA website under the following cumulative conditions: Links can only be made to webpages that provide a link to the Legal Notice page. | |
Record name | DIMERCAPROL | |
Source | FDA Global Substance Registration System (GSRS) | |
URL | https://gsrs.ncats.nih.gov/ginas/app/beta/substances/0CPP32S55X | |
Description | The FDA Global Substance Registration System (GSRS) enables the efficient and accurate exchange of information on what substances are in regulated products. Instead of relying on names, which vary across regulatory domains, countries, and regions, the GSRS knowledge base makes it possible for substances to be defined by standardized, scientific descriptions. | |
Explanation | Unless otherwise noted, the contents of the FDA website (www.fda.gov), both text and graphics, are not copyrighted. They are in the public domain and may be republished, reprinted and otherwise used freely by anyone without the need to obtain permission from FDA. Credit to the U.S. Food and Drug Administration as the source is appreciated but not required. | |
Record name | Dimercaprol | |
Source | Hazardous Substances Data Bank (HSDB) | |
URL | https://pubchem.ncbi.nlm.nih.gov/source/hsdb/4004 | |
Description | The Hazardous Substances Data Bank (HSDB) is a toxicology database that focuses on the toxicology of potentially hazardous chemicals. It provides information on human exposure, industrial hygiene, emergency handling procedures, environmental fate, regulatory requirements, nanomaterials, and related areas. The information in HSDB has been assessed by a Scientific Review Panel. | |
Record name | Dimercaprol | |
Source | Human Metabolome Database (HMDB) | |
URL | http://www.hmdb.ca/metabolites/HMDB0015677 | |
Description | The Human Metabolome Database (HMDB) is a freely available electronic database containing detailed information about small molecule metabolites found in the human body. | |
Explanation | HMDB is offered to the public as a freely available resource. Use and re-distribution of the data, in whole or in part, for commercial purposes requires explicit permission of the authors and explicit acknowledgment of the source material (HMDB) and the original publication (see the HMDB citing page). We ask that users who download significant portions of the database cite the HMDB paper in any resulting publications. | |
Melting Point |
< 25 °C, 77 °C | |
Record name | Dimercaprol | |
Source | DrugBank | |
URL | https://www.drugbank.ca/drugs/DB06782 | |
Description | The DrugBank database is a unique bioinformatics and cheminformatics resource that combines detailed drug (i.e. chemical, pharmacological and pharmaceutical) data with comprehensive drug target (i.e. sequence, structure, and pathway) information. | |
Explanation | Creative Common's Attribution-NonCommercial 4.0 International License (http://creativecommons.org/licenses/by-nc/4.0/legalcode) | |
Record name | Dimercaprol | |
Source | Hazardous Substances Data Bank (HSDB) | |
URL | https://pubchem.ncbi.nlm.nih.gov/source/hsdb/4004 | |
Description | The Hazardous Substances Data Bank (HSDB) is a toxicology database that focuses on the toxicology of potentially hazardous chemicals. It provides information on human exposure, industrial hygiene, emergency handling procedures, environmental fate, regulatory requirements, nanomaterials, and related areas. The information in HSDB has been assessed by a Scientific Review Panel. | |
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Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.